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Compound of Interest

Compound Name: Oxazole-5-carboxylic acid

Cat. No.: B058317 Get Quote

An In-depth Technical Guide to Oxazole-5-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Oxazole-5-carboxylic acid, alongside a general experimental protocol for the synthesis of

related oxazole compounds. This information is intended to support research and development

activities in medicinal chemistry, organic synthesis, and materials science.

Core Properties of Oxazole-5-carboxylic Acid
Oxazole-5-carboxylic acid is a heterocyclic organic compound featuring a five-membered

oxazole ring substituted with a carboxylic acid group at the 5-position.[1] This structure makes it

a valuable building block in the synthesis of more complex molecules, particularly in the

development of novel pharmaceuticals and agrochemicals.[1][2] Its derivatives have shown

potential biological activities, including antimicrobial, antifungal, and anti-inflammatory

properties.[3]

Quantitative Data Summary
The physical and chemical properties of Oxazole-5-carboxylic acid are summarized in the

table below for easy reference.
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Property Value Source(s)

CAS Number 118994-90-4 [1][2][4]

Molecular Formula C₄H₃NO₃ [1][2][4][5]

Molecular Weight 113.07 g/mol [2][4]

Appearance
White to off-white, pale cream,

or yellow solid powder.
[1][2][5]

Melting Point 195-197 °C or 226-230 °C [3][6]

Boiling Point 289.3 ± 13.0 °C (Predicted) [3][6]

Density 1.449 ± 0.06 g/cm³ (Predicted) [3][6]

pKa 2.39 ± 0.10 (Predicted) [6]

Solubility
Soluble in polar solvents such

as water and alcohols.
[1][6]

Storage
Store at 0 - 8 °C in a dark, dry,

and sealed environment.
[2][6]

Experimental Protocols: Synthesis of Oxazoles
While a specific, detailed protocol for the synthesis of Oxazole-5-carboxylic acid is not readily

available in the provided search results, a general and efficient method for the synthesis of 4,5-

disubstituted oxazoles directly from carboxylic acids has been reported. This can serve as a

foundational methodology for researchers.

General Procedure for the Synthesis of 4,5-Disubstituted Oxazoles from Carboxylic Acids[7]

This protocol involves a [3+2] cycloaddition reaction.

Materials:

Carboxylic acid (1.0 equiv)

4-Toluenesulfonylmethyl isocyanide (TosMIC) or other isocyanide (1.2 equiv)
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4-(Dimethylamino)pyridine (DMAP) (1.5 equiv, as base)

Triflylpyridinium reagent (DMAP-Tf) (1.3 equiv)

Dichloromethane (DCM) (0.1 M)

Water

Sodium Sulfate (Na₂SO₄)

Nitrogen atmosphere

Methodology:

To a screw-capped vial equipped with a Teflon stir bar, add the carboxylic acid (0.21 mmol,

1.0 equiv), DMAP (0.32 mmol, 1.5 equiv), and DCM (2.0 mL) under a dry nitrogen

atmosphere.

Add the DMAP-Tf (0.27 mmol, 1.3 equiv) to the mixture and stir for 5 minutes at room

temperature.

Once all solids have dissolved, add the isocyanide (0.25 mmol, 1.2 equiv) to the reaction

mixture.

Stir the mixture in a preheated oil bath at 40 °C for 30 minutes.

Cool the reaction mixture to room temperature.

Pour the mixture into water (30 mL) and extract with DCM (3 x 20 mL).

Dry the combined organic layers over Na₂SO₄ and filter.

The solvent is then removed, and the crude product can be purified, typically by

chromatography.

This method has been shown to have a broad substrate scope with good functional group

tolerance.[7]
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Another sustainable approach involves a one-pot synthesis using a heterogeneous copper

ferrite (CuFe₂O₄) nanocatalyst in water.[8]

General One-Pot Synthesis of Oxazoles[8]

Materials:

Carboxylic acid (1.5 mmol)

Benzoin (1 mmol)

Ammonium acetate (4 mmol)

CuFe₂O₄ catalyst (20 mg)

Water (5 mL)

Methodology:

Combine benzoin, ammonium acetate, the carboxylic acid, and the CuFe₂O₄ catalyst in

water.

The reaction is carried out, and its progress can be monitored by thin-layer chromatography

(TLC).

Upon completion, the product can be separated by adding more water to the reaction

mixture and filtering.

The catalyst is recyclable and can be separated from the reaction mixture using a magnet.[8]

Logical Workflow Visualization
The following diagram illustrates the general workflow for the synthesis of oxazoles from

carboxylic acids, based on the first experimental protocol described.
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Reaction Preparation

Reaction

Work-up and Purification

Start: Prepare Reactants

Carboxylic Acid (1.0 equiv)
DMAP (1.5 equiv)

DCM

Add DMAP-Tf (1.3 equiv)

Stir for 5 min at RT

Add Isocyanide (1.2 equiv)

Heat at 40°C for 30 min

Cool to Room Temperature

Quench with Water

Extract with DCM

Dry over Na₂SO₄

Filter, Evaporate, and Purify

End: Isolated Oxazole Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of oxazoles from carboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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